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Compound of Interest

Compound Name: Chlorodimethylvinylsilane

Cat. No.: B155262

Technical Support Center:
Chlorodimethylvinylsilane

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper handling and storage of the moisture-sensitive
reagent, Chlorodimethylvinylsilane.

Frequently Asked Questions (FAQSs)

Q1: What is Chlorodimethylvinylsilane and what are its primary applications?

Al: Chlorodimethylvinylsilane (CDMV) is an organosilicon compound with the chemical
formula C4HOCISI.[1][2] It is a versatile intermediate used in the synthesis of silicone polymers,
serving as a cross-linking agent to improve mechanical properties and durability in sealants,
adhesives, and coatings.[2][3] It is also utilized in surface modification to enhance
hydrophobicity or adhesion and as a reagent in organic synthesis for creating specialized
chemical compounds.[2][3]

Q2: What are the main hazards associated with Chlorodimethylvinylsilane?

A2: Chlorodimethylvinylsilane is a highly flammable liquid and vapor that reacts violently with
water.[1][4] It causes severe skin burns and eye damage.[1][4] Inhalation may lead to corrosive

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b155262?utm_src=pdf-interest
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://www.chemimpex.com/products/40437
https://www.chemimpex.com/products/40437
https://www.nbinno.com/article/other-organic-chemicals/understanding-vinyldimethylchlorosilane-key-organosilicon-intermediate-ha
https://www.chemimpex.com/products/40437
https://www.nbinno.com/article/other-organic-chemicals/understanding-vinyldimethylchlorosilane-key-organosilicon-intermediate-ha
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

injuries to the respiratory tract.[1] Due to its reactivity with moisture, it can release hydrogen
chloride gas, which is toxic and corrosive.[4][5]

Q3: How should Chlorodimethylvinylsilane be stored?

A3: It should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and
open flames.[4][6] The container must be kept tightly closed and stored under an inert
atmosphere, such as nitrogen.[4][7] It is crucial to prevent any contact with moisture.[3][7]

Q4: What materials are incompatible with Chlorodimethylvinylsilane?

A4: Chlorodimethylvinylsilane is incompatible with water, acids, bases, alcohols, and
oxidizing agents.[4] Exposure to moist air or water will cause a violent reaction.[4]

Q5: What personal protective equipment (PPE) is required when handling
Chlorodimethylvinylsilane?

A5: Appropriate PPE includes safety goggles or a face shield, chemical-resistant gloves (such
as neoprene or nitrile rubber), and protective clothing.[4][8] If there is a risk of inhalation, a
NIOSH-certified respirator with an organic vapor/acid gas cartridge is recommended.[8] Work
should be conducted in a well-ventilated area or a fume hood.

Q6: What should | do in case of a spill?

A6: In the event of a spill, immediately evacuate the area and remove all ignition sources.[4]
Ventilate the area. For small spills, absorb the material with an inert absorbent material like
sand, silica gel, or a universal binder.[4] Do not use water.[5] Collect the absorbed material in a
suitable, closed container for disposal.[4]

Q7: How should I dispose of waste Chlorodimethylvinylsilane?

A7: Waste Chlorodimethylvinylsilane is considered hazardous waste and must be disposed
of in accordance with local, state, and federal regulations.[4][9] One common method for
disposal is hydrolysis by slowly adding it to a large volume of a basic aqueous solution with
agitation, followed by neutralization.[10][11] Another method is incineration in a suitable facility.
[11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/519368
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://wap.guidechem.com/msds/1719-58-0.html
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.fishersci.ca/shop/products/chlorodimethylvinylsilane-97-thermo-scientific/p-7046752
https://www.nbinno.com/article/other-organic-chemicals/understanding-vinyldimethylchlorosilane-key-organosilicon-intermediate-ha
https://www.fishersci.ca/shop/products/chlorodimethylvinylsilane-97-thermo-scientific/p-7046752
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.gelest.com/wp-content/uploads/SIC2414.0_CHLOROSILANE-95_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIC2414.0_CHLOROSILANE-95_GHS-US_English-US.pdf
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://globalsilicones.org/wp-content/uploads/2020/10/Chlorosilanes-Manual.pdf
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.benchchem.com/product/b155262?utm_src=pdf-body
https://www.fishersci.fi/store/msds?partNumber=11312937&countryCode=FI&language=en
https://dtsc.ca.gov/hw_med-offices-fs/
https://studylib.net/doc/25531681/manual-on-chlorosilane-emergency-response-guidelines--ast...
https://patents.google.com/patent/US4690810A/en
https://patents.google.com/patent/US4690810A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Guide
Issue 1: Reaction Failure or Low Yield

Symptom: Your reaction involving Chlorodimethylvinylsilane is not proceeding as expected,
resulting in a low yield of the desired product or recovery of unreacted starting material.

Potential Cause: The most common reason for reaction failure is the presence of moisture,
which leads to the hydrolysis of Chlorodimethylvinylsilane.[3][12] This consumes the reagent
and generates byproducts.

Troubleshooting Steps:

Issue 2: Formation of White Precipitate

Symptom: A white solid or precipitate forms upon addition of Chlorodimethylvinylsilane or
during the reaction.

Potential Cause: This is likely due to the hydrolysis of Chlorodimethylvinylsilane, forming
siloxanes.[13][14] This occurs when the reagent comes into contact with moisture in the
solvent, reagents, or atmosphere.

Solution:

e Prevention: Strictly adhere to anhydrous techniques. Ensure all glassware is thoroughly
dried (e.g., flame-dried under vacuum or oven-dried at >120°C for several hours). Use
freshly distilled, anhydrous solvents. Purge the reaction vessel with an inert gas (nitrogen or
argon) before adding reagents.

o During Reaction: If a precipitate forms, it may be necessary to filter the reaction mixture
under inert conditions to remove the solid before proceeding with the workup.

Data Presentation

Physical and Chemical Properties of Chlorodimethylvinylsilane
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Property Value Reference

Molecular Formula C4HOCISi [1112]

Molecular Weight 120.65 g/mol [1][2]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 82-83 °C [2]

Density 0.874 g/mL at 25 °C [15]

Flash Point -5 °C (23 °F) - closed cup [16]

Refractive Index n20/D 1.414 [15]

Water Solubility Reacts violently [4][15]
Recommended Desiccants for Storage

Desiccant Type AdsorPtion Notes Reference

Capacity

Can be regenerated

~40% of its weight in by heating. Indicating

Silica Gel . N [17][18]
moisture silica gel changes
color when saturated.
More aggressive than
) High capacity, even at  silica gel; ideal for
Molecular Sieves o ) [19][20]
low humidity ensuring a very dry
atmosphere.
o ~30-40% of its weight A natural and cost-
Montmorillonite Clay [17][19]

in moisture effective option.

Experimental Protocols

Protocol 1: General Handling and Dispensing of Chlorodimethylvinylsilane
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Objective: To safely transfer a specific volume of Chlorodimethylvinylsilane from a storage
container to a reaction vessel under anhydrous and inert conditions.

Methodology:

e Ensure all glassware (syringes, needles, reaction flask) is thoroughly dried in an oven at
>120°C for at least 4 hours and allowed to cool in a desiccator over a suitable desiccant
(e.g., silica gel or molecular sieves).[21]

o Assemble the reaction flask and equip it with a rubber septum.

e Purge the reaction flask with a stream of dry nitrogen or argon for several minutes to
displace any air and moisture. This can be done using a needle connected to an inert gas
line and a second needle as an outlet.

e Maintain a positive pressure of the inert gas in the reaction flask.
o Carefully uncap the Chlorodimethylvinylsilane bottle under a blanket of inert gas.

o Use a dry, gas-tight syringe that has been purged with inert gas to withdraw the desired
volume of the liquid.

e Quickly transfer the liquid to the reaction flask by piercing the septum with the syringe
needle.

o Immediately recap the Chlorodimethylvinylsilane bottle, ensuring a tight seal.

e Rinse the syringe with an anhydrous solvent (e.g., dichloromethane or hexane) immediately
after use to prevent the plunger from seizing due to hydrolysis of the residual reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

